5-methyl-4-(N-methylsulfamoyl)-N-(2-(trifluoromethyl)phenyl)furan-2-carboxamide
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Description
5-methyl-4-(N-methylsulfamoyl)-N-(2-(trifluoromethyl)phenyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C14H13F3N2O4S and its molecular weight is 362.32. The purity is usually 95%.
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Scientific Research Applications
Antiprotozoal Agents
A study on novel dicationic imidazo[1,2-a]pyridines and 5,6,7,8-tetrahydro-imidazo[1,2-a]pyridines, which share structural similarities with the compound of interest, showcased their potent antiprotozoal properties. These compounds demonstrated strong DNA affinities and exhibited significant in vitro and in vivo activities against T. b. rhodesiense and P. falciparum, making them promising candidates for treating diseases caused by these protozoans (Ismail et al., 2004).
Neuroinflammation Imaging
Another application involves [11C]CPPC, a PET radiotracer designed for targeting the macrophage colony-stimulating factor 1 receptor (CSF1R), a marker specific to microglia. This tracer aids in noninvasive imaging of neuroinflammation associated with neuropsychiatric disorders, offering a tool for studying the immune environment in central nervous system malignancies and monitoring immunotherapies' neuroinflammatory adverse effects (Horti et al., 2019).
Chemical Synthesis and Reactions
Research into the chemical synthesis and reactions of related furan compounds highlights the versatility of these molecules in producing a wide array of chemical structures. Studies have focused on synthesizing novel furan derivatives through various chemical reactions, providing insights into the potential chemical manipulations and applications of compounds like 5-methyl-4-(N-methylsulfamoyl)-N-(2-(trifluoromethyl)phenyl)furan-2-carboxamide (Bossio et al., 1994).
Sustainable Material Synthesis
The synthesis of furanic-aliphatic polyamides using furan-2,5-dicarboxylic acid as a base offers a sustainable alternative to conventional polyamides. This approach not only demonstrates the compound's application in creating high-performance materials but also its role in advancing environmentally friendly polymer production (Jiang et al., 2015).
Organic Synthesis Applications
The chemical framework of this compound also finds utility in organic synthesis, where its structure is manipulated to produce various organic molecules. These synthesis processes explore the compound's reactivity and its potential in creating new molecules with potential applications in drug development and material science (Zhang et al., 2015).
Properties
IUPAC Name |
5-methyl-4-(methylsulfamoyl)-N-[2-(trifluoromethyl)phenyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13F3N2O4S/c1-8-12(24(21,22)18-2)7-11(23-8)13(20)19-10-6-4-3-5-9(10)14(15,16)17/h3-7,18H,1-2H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXAUTHKAUZVVSY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(O1)C(=O)NC2=CC=CC=C2C(F)(F)F)S(=O)(=O)NC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13F3N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.